Cas no 2098003-98-4 (3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride)

• Product Name: 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride
• CAS No: 2098003-98-4
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 5047158
• Update Time: 2025-06-22

3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(oxolan-2-yl)ethyl]pyrrolidine hydrochloride
• 3-[2-(oxolan-2-yl)ethyl]pyrrolidine;hydrochloride
• 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride

• Inchi： 1S/C10H19NO.ClH/c1-2-10(12-7-1)4-3-9-5-6-11-8-9;/h9-11H,1-8H2;1H
• InChI Key： VYZFEALKCIUKLF-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CCC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Topological Polar Surface Area: 21.3

Additional information on 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride

Introduction to 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride (CAS No. 2098003-98-4)

3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride, identified by its CAS number 2098003-98-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in medicinal chemistry. The structure of this molecule incorporates a pyrrolidine ring linked to an ethyl group, which is further substituted with an oxolan-2-yl moiety. Such structural features are often exploited to develop molecules with enhanced pharmacological properties.

The pyrrolidine scaffold is a common motif in biologically active compounds, known for its ability to interact with various biological targets due to its flexible three-membered ring structure. The presence of the oxolan-2-yl group adds another layer of complexity, potentially influencing the compound's solubility, bioavailability, and metabolic stability. These structural elements make 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrrolidine hydrochloride derivative described here has shown potential in preclinical studies as a modulator of enzyme activity and receptor binding. Specifically, researchers have been exploring its interactions with targets involved in inflammation, pain management, and neurodegenerative disorders. The unique structural features of this compound may contribute to its ability to interact selectively with these targets, thereby minimizing off-target effects.

The synthesis of 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the oxolan-2-yl group necessitates specialized synthetic methodologies, such as nucleophilic substitution reactions or ring-closing metathesis, depending on the synthetic route chosen. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, facilitating their use in drug discovery programs.

Evaluation of the pharmacokinetic properties of 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride is crucial for determining its suitability as a drug candidate. Studies have indicated that the compound exhibits favorable solubility and stability under physiological conditions, which are essential characteristics for any potential therapeutic agent. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at relevant doses, suggesting its potential for further development.

The biological activity of 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride has been investigated in various cellular and animal models. Research has demonstrated that this compound can modulate the activity of key enzymes and receptors involved in disease pathways. For instance, studies have shown that it may interact with cyclooxygenase (COX) enzymes, which are implicated in inflammation and pain signaling. Furthermore, it has been observed to affect neurotransmitter receptors, potentially making it useful in the treatment of neurological disorders.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. In the case of 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride, ongoing research aims to elucidate how modifications to its structure can enhance its biological activity and pharmacokinetic properties. By systematically varying substituents on the pyrrolidine ring and the ethyl chain, researchers can identify more potent and selective derivatives.

The use of computational methods has also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict how 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride interacts with biological targets at the molecular level. These predictions can guide experimental design and help optimize lead compounds for clinical development. Additionally, virtual screening methods have been employed to identify new analogs with improved properties.

In conclusion, 3-[2-(Oxolan-2-yl)ethyl]pyrrolidine hydrochloride(CAS No. 2098003-98-4) represents a promising therapeutic agent with potential applications in various medical fields. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.